Cas no 1017150-78-5 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine
• CAS No: 1017150-78-5
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6491346
• PubChem ID: 24261175
• Update Time: 2025-05-21

3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine
• Piperidine, 3-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-

• Inchi： 1S/C14H19NO2/c1-2-12(10-15-5-1)8-11-3-4-13-14(9-11)17-7-6-16-13/h3-4,9,12,15H,1-2,5-8,10H2
• InChI Key： RGYCRAKIMJJHLX-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=C3OCCOC3=C2)C1

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 355.8±21.0 °C(Predicted)
• pka: 10.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine

Research Brief on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine (CAS: 1017150-78-5): Recent Advances and Applications

In recent years, the compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine (CAS: 1017150-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and piperidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine to serotonin and dopamine receptors. The research team employed computational docking simulations and in vitro binding assays, revealing selective antagonism at the 5-HT_2A receptor subtype. These findings suggest potential applications in psychiatric disorders, such as schizophrenia and depression, where 5-HT_2A modulation is clinically relevant.

Another notable advancement comes from a 2024 preclinical study focusing on the compound's pharmacokinetic profile. Researchers optimized the synthesis route of 1017150-78-5 to improve yield and purity, achieving a scalable process suitable for industrial production. The study also reported enhanced blood-brain barrier penetration compared to earlier analogs, making it a viable candidate for central nervous system (CNS)-targeted therapies.

In addition to its CNS applications, recent work has explored the anti-inflammatory properties of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine. A collaborative study between academic and industry researchers demonstrated its ability to inhibit NF-κB signaling in macrophages, suggesting potential utility in treating chronic inflammatory conditions. These multi-faceted biological activities highlight the compound's versatility and underscore the need for further mechanistic studies.

Looking ahead, several research groups have initiated structure-activity relationship (SAR) studies to develop derivatives of 1017150-78-5 with improved selectivity and reduced off-target effects. The integration of machine learning approaches in these drug design efforts represents an exciting frontier in the optimization of this chemical scaffold. As these investigations progress, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpiperidine continues to emerge as a valuable tool compound and potential therapeutic agent in the chemical biology landscape.